Cas no 945426-70-0 (1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone)

• Product name: 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone
• CAS No: 945426-70-0
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 1001052
• PubChem ID: 16751933

1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl]-3-methoxy-1-butanone
• [3-(3-methoxybutanoyl)-2,4,4-trimethylcyclohex-2-en-1-yl] acetate
• 3-(3-METHOXYBUTANOYL)-2,4,4-TRIMETHYLCYCLOHEX-2-ENYL ACETATE
• DTXSID90587835
• AKOS030255531
• 945426-70-0
• 3-(3-Methoxybutanoyl)-2,4,4-trimethylcyclohex-2-en-1-yl acetate
• AB65238
• FT-0661326
• DB-259302
• 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone

• Inchi： InChI=1S/C16H26O4/c1-10(19-6)9-13(18)15-11(2)14(20-12(3)17)7-8-16(15,4)5/h10,14H,7-9H2,1-6H3
• InChI Key： DXMNIZXYQAHBFF-UHFFFAOYSA-N
• SMILES： CC1=C(C(CCC1OC(=O)C)(C)C)C(=O)CC(C)OC

Computed Properties

• Exact Mass: 282.18300
• Monoisotopic Mass: 282.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2

Experimental Properties

• PSA: 52.60000
• LogP: 3.04870

1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone Security Information

1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Additional information on 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone

Professional Introduction to Compound with CAS No. 945426-70-0 and Product Name: 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone

The compound identified by the CAS number 945426-70-0 and the product name 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of intense interest among researchers exploring novel chemical entities.

At the core of this compound's structure lies a cyclohexenone backbone, which is a key feature that contributes to its unique reactivity and potential biological activity. The presence of an acetyloxy group at the 3-position and a methoxy group at the 3-methyl position introduces additional functional handles that can be exploited for further derivatization and optimization. These modifications not only enhance the compound's solubility and stability but also open up possibilities for its use in various synthetic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological properties of such compounds with greater accuracy. Molecular modeling studies suggest that 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone may interact with specific targets in biological systems, potentially making it a valuable scaffold for drug discovery. The compound's ability to modulate enzyme activity or interfere with signaling pathways has been hypothesized based on its structural features.

In the realm of medicinal chemistry, the development of new synthetic methodologies is crucial for producing complex molecules efficiently. The synthesis of 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone has been achieved through multi-step organic transformations, leveraging advanced catalytic systems and purification techniques. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide a blueprint for synthesizing related compounds.

The compound's potential applications extend beyond pharmaceuticals. In materials science, for instance, derivatives of this molecule have been explored as precursors for high-performance polymers due to their ability to form stable cross-linked networks. This dual functionality makes it an attractive candidate for developing novel materials with tailored properties.

From an environmental perspective, the biodegradability and ecological impact of such compounds are critical considerations. Studies have indicated that 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone exhibits moderate biodegradability under controlled conditions, suggesting that it can be managed safely in industrial and laboratory settings. This finding is particularly important as regulatory agencies continue to emphasize sustainable practices in chemical manufacturing.

The role of analytical chemistry in characterizing this compound cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to confirm its structure and purity. These analytical methods provide essential data for understanding its behavior in different environments and for optimizing its synthesis.

Collaborative efforts between academia and industry have been instrumental in advancing our understanding of this compound. Researchers from leading institutions have published seminal works detailing its synthesis, reactivity, and potential applications. These contributions underscore the importance of interdisciplinary approaches in unlocking the full potential of chemical entities like 1-3-(Acetyloxy)-2,6,6-trimethyl-1-cyclohexen-1-yl-3-methoxy-1-butanone.

Future research directions include exploring its pharmacological profile through preclinical studies. Initial assays suggest that it may possess anti-inflammatory or antimicrobial properties, although further investigation is needed to confirm these findings. The development of novel drug candidates often involves screening thousands of compounds before identifying one with optimal efficacy and safety profiles.

The economic impact of this compound cannot be ignored either. As demand grows for specialized chemicals in pharmaceuticals and materials science, companies investing in its production stand to gain significant competitive advantages. This trend underscores the importance of innovation in driving economic growth across multiple sectors.

In conclusion,945426–70–0and Product Name: 1–3–(Acetyloxy)–2,6,6–trimethyl–1–cyclohexen–1–yl–3–methoxy– 1–butanone represent a testament to the progress being made in organic chemistry and its applications. Their unique structural features and potential biological activities make them valuable assets in ongoing research efforts aimed at addressing global challenges in health care and materials science.